Cas no 1008077-20-0 (3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione)

• Product name: 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione
• CAS No: 1008077-20-0
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5433472

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-ylamino)-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-(1,3-benzodioxol-5-ylamino)-1-[4-(dimethylamino)phenyl]-
• 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione

• Inchi： 1S/C19H19N3O4/c1-21(2)13-4-6-14(7-5-13)22-18(23)10-15(19(22)24)20-12-3-8-16-17(9-12)26-11-25-16/h3-9,15,20H,10-11H2,1-2H3
• InChI Key： JNSNIQPVFTWJQJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N(C)C)C=C2)C(=O)CC(NC2=CC=C3OCOC3=C2)C1=O

Additional information on 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione

Comprehensive Analysis of 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione (CAS No. 1008077-20-0)

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione, with the CAS number 1008077-20-0, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyrrolidine-2,5-dione core substituted with a benzodioxolyl and a dimethylaminophenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive molecules.

The compound's benzodioxolyl moiety is a notable feature, as this group is often associated with enhanced bioavailability and metabolic stability. This characteristic aligns with current trends in drug discovery, where improving pharmacokinetic properties is a major focus. Additionally, the dimethylaminophenyl substituent may contribute to interactions with specific enzyme targets, a topic frequently searched by professionals in medicinal chemistry. Given the rising interest in small-molecule therapeutics, this compound's potential applications are a hot topic in academic and industrial circles.

From a synthetic perspective, 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione exemplifies modern organic chemistry techniques. Its preparation likely involves multi-step reactions, including amination and cyclization processes, which are commonly discussed in organic synthesis forums and research papers. The compound's CAS registry number (1008077-20-0) serves as a critical identifier for researchers seeking detailed information on its properties or commercial availability.

In the context of drug discovery, this compound's structural motifs are reminiscent of known kinase inhibitors and GPCR modulators, two highly sought-after therapeutic targets. This connection makes it relevant to ongoing discussions about precision medicine and targeted therapies. Furthermore, its potential role in neuropharmacology is a subject of speculation, given the presence of the benzodioxole group, which is found in several neurologically active compounds.

The physicochemical properties of CAS 1008077-20-0, such as solubility, stability, and lipophilicity, are crucial for its potential applications. These parameters are often queried in chemical databases and are essential for researchers designing experiments or formulations. The compound's molecular weight and hydrogen bond acceptors/donors also make it an interesting case study for computational chemistry enthusiasts exploring QSAR modeling or molecular docking simulations.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione provide valuable insights. Its hybrid structure, combining heterocyclic and aromatic components, reflects current strategies in fragment-based drug design. This approach is particularly popular in addressing challenging targets, such as protein-protein interactions, which dominate contemporary pharmaceutical research discussions.

From a commercial standpoint, the availability of 1008077-20-0 through chemical suppliers is of interest to laboratories worldwide. The compound's purity specifications and analytical data (e.g., HPLC, NMR) are frequently searched parameters, reflecting the importance of quality control in research applications. Moreover, its potential as a building block for more complex molecules makes it relevant to the fine chemicals market.

In conclusion, 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-[4-(dimethylamino)phenyl]pyrrolidine-2,5-dione represents an intriguing case study at the intersection of medicinal chemistry and drug development. Its structural features and potential biological activities align with several trending topics in life sciences, from target identification to lead optimization. As research progresses, this compound may emerge as a valuable tool for understanding complex biochemical processes or as a starting point for novel therapeutic agents.